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Compound of Interest

Compound Name: 2-Bromotoluene

Cat. No.: B146081

An In-depth Technical Guide to 2-Bromotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromotoluene (also known as o-
bromotoluene), a pivotal aromatic compound in organic synthesis and various industrial
applications. This document details its chemical and physical properties, synthesis protocols,
key applications in research and drug development, and essential safety and handling
information.

Core Properties of 2-Bromotoluene

2-Bromotoluene is a halogenated aromatic hydrocarbon with the chemical formula C7H7Br.[1]
It is a colorless to pale beige liquid that is insoluble in water but soluble in common organic
solvents such as ethanol, ether, and benzene.[1][2][3] Its ortho-substituted bromine atom
significantly influences its reactivity, making it a valuable intermediate in numerous chemical
transformations, particularly in the synthesis of pharmaceuticals and agrochemicals.[1]

The fundamental properties of 2-Bromotoluene are summarized in the table below, providing a
quick reference for laboratory and industrial applications.
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Property Value References
Molecular Formula C7H7Br [L][2][4][5][6]
Molecular Weight 171.03 g/mol [21[4]151[7]
CAS Number 95-46-5 [11[4]1[5][71[8]
Appearance Clear, colorless liquid [41[8]
Density 1.422 g/mL at 25 °C [71[8]
Melting Point -27 °C [41[71[8]
Boiling Point 178 -181°C [4]

58-60 °C at 10 mmHg [71(8][9]

Refractive Index 1.555 at 20 °C [4107118]
Flash Point 79 °C (174.2 °F) [7]

Solubility Insoluble in water; Soluble in C2L0]

alcohol, ether, benzene.[1][2]

For compliance and identification purposes, the following identifiers are associated with 2-

Bromotoluene.

Identifier Value References

EC Number 202-421-7 [7]

MDL Number MFCD00000068 [4107]

PubChem CID 7236 [11]

Beilstein Registry Number 1904176 [7]

InChi Key QSSXJIPIWXQTSIX- 71[12]
UHFFFAOYSA-N

SMILES CclcceeclBr [7]
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Synthesis and Experimental Protocols

The synthesis of 2-Bromotoluene is a fundamental process for chemists. A common and
reliable laboratory method involves the diazotization of o-toluidine followed by a Sandmeyer-
type reaction with copper(l) bromide.

This protocol outlines the synthesis of 2-Bromotoluene via the diazotization of 2-methylaniline
(o-toluidine).

Experimental Protocol:

¢ Dissolution: Dissolve 6 g of o-toluidine (2-methylaniline) in a mixture of 35 mL of constant
boiling point hydrobromic acid and 40 mL of water.[9]

e Cooling: Cool the solution to 0 °C in an ice bath.[9]

» Diazotization: Slowly add a solution of 5 g of sodium nitrite dissolved in 12 mL of water.[9]
Maintain the temperature between 0-5 °C.[1] Monitor the reaction for the presence of free
nitrous acid using starch-iodide paper.[9]

o Decomposition: In a separate flask, prepare copper powder from 40 g of copper sulfate.[9]
Add the freshly prepared copper powder in small portions to the stirred diazonium salt
solution. Effervescence (nitrogen gas evolution) will be observed.[1][9]

« Isolation: Continue adding copper powder until no more gas evolves. The 2-Bromotoluene
will form a lower layer.[9] Separate this layer.

e Purification:

o

Perform steam distillation on the isolated organic layer.[9]

[¢]

Extract the distillate with ether.[9]

[¢]

Dry the ethereal solution over anhydrous calcium chloride.[9]

o

Perform fractional distillation to obtain the pure product. The boiling point is approximately
181 °C at atmospheric pressure or 58-60 °C at 10 mmHg.[8][9]
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Caption: Workflow for the synthesis of 2-Bromotoluene from o-toluidine.

Applications in Drug Development and Organic
Synthesis

2-Bromotoluene is a versatile building block, primarily utilized as an intermediate in the
production of pharmaceuticals and other complex organic molecules.[1][6] Its reactivity is
centered around the carbon-bromine bond, which readily participates in various cross-coupling
reactions.

The bromine atom in 2-Bromotoluene facilitates numerous palladium-catalyzed cross-coupling
reactions, which are indispensable for forming carbon-carbon and carbon-heteroatom bonds in
modern drug discovery.

e Suzuki-Miyaura Coupling: This reaction is essential for creating biaryl compounds, which are
common motifs in pharmaceuticals.[1] 2-Bromotoluene reacts with a boronic acid in the
presence of a palladium catalyst to form a C-C bond.[1][3][13] It has been used in the
synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) like mefenamic acid.[1][3][6]

o Heck Reaction: This reaction involves the coupling of 2-Bromotoluene with an alkene to
form a substituted alkene, providing a pathway to more complex molecular scaffolds.[13]
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» Buchwald-Hartwig Amination: This process is used to form a carbon-nitrogen bond, allowing
for the synthesis of arylamines.[13] These structures are prevalent in drugs that interact with
biological targets like enzymes and receptors.[13]

Boronic Acid 2-Bromotoluene Alkene

Suzuki-Miyaura
Coupling

Buchwald-Hartwig

L Heck Reaction
Amination

[Pd catalyst] [Pd catalyst] [Pd catalyst]
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(C-C Bond) (C-N Bond) (C-C Bond)

Click to download full resolution via product page
Caption: Key cross-coupling reactions involving 2-Bromotoluene.
Beyond its role in advanced synthesis, 2-Bromotoluene also serves as:

o A Solvent: It is used for dissolving fats, waxes, and resins in various industrial processes.[1]

[3][6]

o A Research Reagent: It is employed in studies of substitution reactions to better understand
chemical mechanisms.[4][6]

Safety, Handling, and Storage

Proper handling of 2-Bromotoluene is critical due to its potential hazards. It is classified as a
combustible liquid and is harmful if swallowed.[7][14]
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GHS Classification and
Hazard Type References
Statements

Physical Hazards Combustible Liquid [71[15]

Acute Toxicity 4 (Oral), H302:
Harmful if swallowed. Causes
Health Hazards serious eye irritation (H319). [7][16]
May cause respiratory irritation
(H335).

Aquatic Chronic 2, H411: Toxic
Environmental Hazards to aquatic life with long lasting [71[17]

effects.

o Handling: Use in a well-ventilated area.[15][16] Wear appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and protective
clothing.[7][14] Avoid contact with skin, eyes, and clothing.[15] Keep away from heat, sparks,
and open flames.[15][16]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong oxidizing agents.[8][10][15] Keep containers tightly closed.[15][16] Recommended
storage temperature is 2-8°C.[4][7]

o Spills: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal.[15] Prevent runoff into waterways.[15]
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Caption: Logical workflow for the safe handling and storage of 2-Bromotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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